BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 1-
Methyl-5-(tributylstannyl)-1H-imidazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Methyl-5-(tributylstannyl)-1H-
Compound Name:
imidazole

Cat. No.: B115652

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
1-Methyl-5-(tributylstannyl)-1H-imidazole. Adherence to these procedures is essential for
ensuring laboratory safety and maintaining experimental integrity.

Hazard Assessment and Personal Protective
Equipment (PPE)

1-Methyl-5-(tributylstannyl)-1H-imidazole is a hazardous chemical requiring stringent safety
precautions. The primary hazards include acute oral and dermal toxicity, skin and eye irritation,
and potential reproductive harm.[1] It is also harmful to aquatic life with long-lasting effects.[1]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification

Rationale

Chemical-resistant gloves
Hand Protection (e.g., nitrile, neoprene). Double

gloving is recommended.

To prevent skin contact and
absorption. Organotin
compounds can be absorbed

through the skin.

Safety glasses with side

Eye Protection shields or chemical splash To protect eyes from splashes.
goggles.
) ] To protect against splashes
Skin and Body Protection A flame-retardant lab coat.

and spills.

) ) Use in a well-ventilated area or
Respiratory Protection - ]
a certified chemical fume hood.

To avoid inhalation of vapors.

Chemical Properties and Storage

Proper storage is crucial to maintain the stability and integrity of 1-Methyl-5-

(tributylstannyl)-1H-imidazole.

Table 2: Physical and Chemical Properties

Property Value

CAS Number 147716-03-8[1]
Molecular Formula Ci16H32N2Sn[1]
Molecular Weight 371.15 g/mol [1]
Appearance Liquid

Boiling Point 160-164 °C at 2 mmHg
Density 1.220 g/mL at 25 °C

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.
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Experimental Protocol: Stille Cross-Coupling
Reaction

The following is a representative protocol for a Stille cross-coupling reaction, a common
application for this reagent. This procedure should be adapted based on the specific
requirements of your research.

Step 1: Reaction Setup

Work within a certified chemical fume hood.

o Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or
argon).

o To a dry flask, add the aryl halide, a palladium catalyst (e.g., Pd(PPhs)4), and a suitable
solvent (e.g., anhydrous toluene or dioxane).

 Stir the mixture under an inert atmosphere.
Step 2: Reagent Addition

o Carefully measure the required amount of 1-Methyl-5-(tributylstannyl)-1H-imidazole using

a syringe.
» Slowly add the organotin reagent to the reaction mixture via syringe.

o Heat the reaction to the desired temperature and monitor its progress using an appropriate
analytical technique (e.g., TLC or GC-MS).

Step 3: Reaction Quenching and Work-up
e Once the reaction is complete, cool the mixture to room temperature.

e Quench the reaction by adding a saturated aqueous solution of potassium fluoride (KF). This
will precipitate the tin byproducts as insoluble tributyltin fluoride.

 Stir the mixture vigorously for at least one hour.
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« Filter the mixture through a pad of celite to remove the precipitated tin salts.

e Wash the celite pad with an organic solvent (e.g., ethyl acetate).

o Collect the filtrate and proceed with standard aqueous work-up and purification procedures.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

Y

Work in Fume Hood

\ 4

Use Dry Glassware

Reation

Reaction Setup (Aryl Halide, Catalyst, Solvent)

Y

Add 1-Methyl-5-(tributylstannyl)-1H-imidazole

Y

Heat and Monitor Reaction

Work-up & |Purification
Y

Quench with aq. KF

Y

Filter through Celite

Y

Aqueous Extraction

J

Purify Product

Solid Tin Waste

Aqueous Waste

Solvent Waste

Collect Waste

A

Label Waste Container

A

Dispose via EHS

Click to download full resolution via product page

© 2025 BenchChem.

All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b115652?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Methyl-5-
(tributylstannyl)-1H-imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115652#personal-protective-equipment-for-handling-
1-methyl-5-tributylstannyl-1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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